Cas no 2171629-20-0 (5-(3-methoxypropyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane)

• Product Name: 5-(3-methoxypropyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane
• CAS No: 2171629-20-0
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5565814
• PubChem ID: 165593739
• Update Time: 2025-05-20

5-(3-methoxypropyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• EN300-1638503
• 2171629-20-0
• 5-(3-methoxypropyl)-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane
• 5-(3-methoxypropyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane

• Inchi： 1S/C14H28N2O2/c1-16-9-4-6-14(7-10-16)13(5-3-11-17-2)15-8-12-18-14/h13,15H,3-12H2,1-2H3
• InChI Key： KOUYBSJYIUPKQJ-UHFFFAOYSA-N
• SMILES： O1CCNC(CCCOC)C21CCN(C)CCC2

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.7Ų

Additional information on 5-(3-methoxypropyl)-9-methyl-1-oxa-4,9-diazaspiro5.6dodecane

Comprehensive Overview of 5-(3-methoxypropyl)-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane (CAS No. 2171629-20-0)

The compound 5-(3-methoxypropyl)-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane (CAS No. 2171629-20-0) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex architecture, featuring a spiro[5.6]dodecane core with methoxypropyl and methyl substituents, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive compound, given its ability to interact with biological targets such as receptors and enzymes.

In recent years, the demand for spirocyclic compounds like 5-(3-methoxypropyl)-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane has surged due to their versatility in medicinal chemistry. These molecules are often explored for their pharmacological properties, including potential applications in neurological disorders and metabolic diseases. The presence of the 1-oxa-4,9-diazaspiro moiety enhances its stability and bioavailability, making it a promising candidate for further development. Scientists are also investigating its role in drug delivery systems, where its unique structure could improve targeting and efficacy.

The synthesis of 5-(3-methoxypropyl)-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the spirocyclic ring and the introduction of the methoxypropyl side chain. Advanced techniques such as microwave-assisted synthesis and catalyzed cyclization have been employed to optimize yield and purity. The compound's CAS No. 2171629-20-0 serves as a critical identifier in chemical databases, facilitating research and regulatory compliance.

From an industrial perspective, 5-(3-methoxypropyl)-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane is gaining traction as a high-value intermediate in the production of specialty chemicals. Its applications extend beyond pharmaceuticals to areas like agrochemicals and functional materials. Companies are investing in scalable synthesis methods to meet the growing demand, driven by its potential in green chemistry initiatives. The compound's compatibility with sustainable solvents and low-energy processes aligns with global trends toward environmentally friendly manufacturing.

In the context of AI-driven drug discovery, 5-(3-methoxypropyl)-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane has been flagged as a molecule of interest due to its computational predictability and druggability scores. Machine learning models have identified its potential interactions with GPCRs and ion channels, opening new avenues for virtual screening. This aligns with the broader shift toward data-driven research, where compounds like this are prioritized based on algorithmic insights.

Safety and regulatory aspects of 5-(3-methoxypropyl)-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane are under continuous evaluation. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. Researchers emphasize the importance of material safety data sheets (MSDS) and risk assessments when working with this compound. Its stability under standard conditions makes it suitable for long-term storage and transportation.

The future of 5-(3-methoxypropyl)-9-methyl-1-oxa-4,9-diazaspiro[5.6]dodecane lies in its adaptability to emerging technologies. For instance, its integration into nanoparticle formulations and bioconjugates could revolutionize targeted therapies. Additionally, its role in catalysis and polymer chemistry is being explored, highlighting its cross-disciplinary relevance. As research progresses, this compound is poised to become a cornerstone in both academic and industrial settings.